Cas no 33063-32-0 (7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,6-dihydro-2-methyl-)
33063-32-0 structure
Product Name:7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,6-dihydro-2-methyl-
CAS No:33063-32-0
MF:C5H5N5S
MW:167.191697835922
CID:1455088
Update Time:2024-08-24
7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,6-dihydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,6-dihydro-2-methyl-
- 7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,3-dihydro-2-methyl-
-
- Inchi: 1S/C5H5N5S/c1-10-8-3-4(9-10)6-2-7-5(3)11/h2H,1H3,(H,6,7,9,11)
- InChI Key: YIWGEJXUUJSLKV-UHFFFAOYSA-N
- SMILES: C1=NC(=S)C2=NN(C)NC2=N1
Computed Properties
- Exact Mass: 167.02675
Experimental Properties
- Density: 1.79±0.1 g/cm3(Predicted)
- Boiling Point: 392.5±52.0 °C(Predicted)
- PSA: 55.1
- pka: 6.96±0.20(Predicted)
7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,6-dihydro-2-methyl- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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